Cas no 1353960-10-7 (4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353960-10-7
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 2157142
• Update Time: 2025-06-20

4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• 2-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)(methyl)amino)acetic acid
• AM92986
• 4-[(carboxymethylmethylamino)methyl]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(19)16-7-5-11(6-8-16)9-15(4)10-12(17)18/h11H,5-10H2,1-4H3,(H,17,18)
• InChI Key： SYLGSQAJNYUKGF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN(C)CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353960-10-7)

4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester, with the CAS number 1353960-10-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CMMAP-TBE, is a derivative of piperidine and features a tert-butyl ester group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of CMMAP-TBE is characterized by a piperidine ring with a carboxymethyl-methyl-amino substituent attached to the nitrogen atom, and a tert-butyl ester group attached to the carboxylic acid moiety. This combination of functional groups provides the compound with excellent solubility and stability, making it suitable for use in both aqueous and organic solvents. The tert-butyl ester group also enhances the compound's lipophilicity, which can be advantageous in improving its bioavailability and cellular uptake.

Recent studies have highlighted the potential of CMMAP-TBE in various therapeutic areas. One notable application is in the development of drugs targeting neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability of CMMAP-TBE to interact with these systems makes it a promising lead compound for further investigation.

In addition to its potential in neurological applications, CMMAP-TBE has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that compounds with carboxymethyl-methyl-amino functionalities can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation. This property of CMMAP-TBE suggests its potential as an anti-inflammatory agent in drug development.

The synthesis of CMMAP-TBE involves several well-established chemical reactions, making it accessible for large-scale production. The first step typically involves the formation of the carboxymethyl-methyl-amino substituent on the piperidine ring, followed by the introduction of the tert-butyl ester group through esterification. The synthetic route can be optimized to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards.

In terms of safety and toxicity, preliminary studies on CMMAP-TBE have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new compound, comprehensive safety assessments are necessary before it can be advanced to clinical trials. These assessments include in vitro cytotoxicity tests, animal studies to evaluate systemic toxicity, and genotoxicity assays to ensure that the compound does not pose any mutagenic risks.

The pharmacokinetic properties of CMMAP-TBE have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, its stability under physiological conditions ensures that it remains active over an extended period, which can be beneficial for sustained drug delivery.

In conclusion, 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353960-10-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it suitable for various therapeutic areas, including neurological disorders and inflammation. Ongoing research continues to explore its full potential, paving the way for its development into novel therapeutic agents.